1-Bromo-4-isothiocyanato-2-methoxybenzene

• Molecular Formula: C8H6BrNOS
• Molecular Weight: 244.11 g/mol
• IUPAC Name: 1-bromo-4-isothiocyanato-2-methoxybenzene
• InChI: InChI=1S/C8H6BrNOS/c1-11-8-4-6(10-5-12)2-3-7(8)9/h2-4H,1H3
• InChI Key: ANWPYTOKOWKSIG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)N=C=S)Br

Description

1-Bromo-4-isothiocyanato-2-methoxybenzene is a useful research compound. Its molecular formula is C8H6BrNOS and its molecular weight is 244.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Step P (1): To a solution of 4-bromo-3-methoxyaniline (0.500 g, 2.48 mmol) in dichloromethane (10 mL) was added 1,1′-thiocarbonyldipyridin-2(1H)-one (0.575 g, 2.48 mmol). The resulting mixture was stirred at rt for 3 h. The crude reaction mixture was loaded onto silica gel and purified using silica gel chromatography (3-60% EtOAc/hexanes, linear gradient) to afford 1-bromo-4-isothiocyanato-2-methoxybenzene (0.48 g, 75% yield) as an off white solid. LC-MS (M+H)+ 244.0. 1H NMR (400 MHz, methanol-d4) δ ppm 7.53 (d, J=8.56 Hz, 1 H) 6.94 (d, J=2.27 Hz, 1 H) 6.79 (dd, J=8.56, 2.27 Hz, 1 H) 3.86 (s, 3 H).